Cas no 2098087-25-1 (8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride)

8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride is a bicyclic tertiary amine derivative with a propynyloxy substitution at the 3-position. This compound features a rigid azabicyclic scaffold, which may confer selectivity in biological interactions, particularly in neurological or receptor-binding applications. The hydrochloride salt form enhances solubility and stability, facilitating handling and formulation. The propynyloxy group introduces potential reactivity for further functionalization, making it a versatile intermediate in medicinal chemistry. Its structural features suggest utility in the synthesis of pharmacologically active compounds, particularly those targeting central nervous system pathways. The compound's well-defined stereochemistry and purity are critical for reproducible research applications.
8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride structure
2098087-25-1 structure
Product Name:8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride
CAS No:2098087-25-1
MF:C11H18ClNO
MW:215.719722270966
CID:5726697
PubChem ID:91623922
Update Time:2025-10-29

8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2098087-25-1
    • F2167-2809
    • AKOS026748023
    • 8-methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride
    • 8-methyl-3-prop-2-ynoxy-8-azabicyclo[3.2.1]octane;hydrochloride
    • 8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride
    • Inchi: 1S/C11H17NO.ClH/c1-3-6-13-11-7-9-4-5-10(8-11)12(9)2;/h1,9-11H,4-8H2,2H3;1H
    • InChI Key: BXIXMSZNHZIRSD-UHFFFAOYSA-N
    • SMILES: Cl.O(CC#C)C1CC2CCC(C1)N2C

Computed Properties

  • Exact Mass: 215.1076919g/mol
  • Monoisotopic Mass: 215.1076919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5Ų

8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M282976-100mg
8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane Hydrochloride
2098087-25-1
100mg
$ 115.00 2022-06-04
TRC
M282976-500mg
8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane Hydrochloride
2098087-25-1
500mg
$ 410.00 2022-06-04
TRC
M282976-1g
8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane Hydrochloride
2098087-25-1
1g
$ 615.00 2022-06-04
Life Chemicals
F2167-2809-0.25g
8-methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride
2098087-25-1 95%+
0.25g
$389.0 2023-09-06
Life Chemicals
F2167-2809-0.5g
8-methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride
2098087-25-1 95%+
0.5g
$410.0 2023-09-06
Life Chemicals
F2167-2809-1g
8-methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride
2098087-25-1 95%+
1g
$432.0 2023-09-06
Life Chemicals
F2167-2809-2.5g
8-methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride
2098087-25-1 95%+
2.5g
$864.0 2023-09-06
Life Chemicals
F2167-2809-5g
8-methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride
2098087-25-1 95%+
5g
$1296.0 2023-09-06
Life Chemicals
F2167-2809-10g
8-methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride
2098087-25-1 95%+
10g
$1814.0 2023-09-06

Additional information on 8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride

8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane Hydrochloride: A Comprehensive Overview

The compound with CAS No 2098087-25-1, known as 8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride, is a structurally complex molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, specifically featuring an azabicyclo[3.2.1]octane framework, which is a derivative of the bicyclo[3.2.1]octane system with an amino group incorporated into the ring structure.

The azabicyclo[3.2.1]octane core is a well-known scaffold in drug discovery due to its rigid and versatile structure, which allows for diverse substitution patterns and bioactive properties. The presence of the methyl group at position 8 and the propargyloxy group at position 3 introduces additional complexity and functionality to the molecule. These substituents play a crucial role in modulating the compound's physical properties, such as solubility, stability, and bioavailability.

Recent studies have highlighted the potential of 8-Methyl-3-(propargyloxy)-8-azabicyclo[3.2.1]octane hydrochloride as a lead compound in the development of novel therapeutic agents. Its unique structure enables interactions with various biological targets, including enzymes, receptors, and ion channels, making it a promising candidate for drug design.

One of the most intriguing aspects of this compound is its ability to act as a template for further functionalization. Researchers have explored the installation of additional functional groups at various positions on the bicyclic framework to enhance its pharmacokinetic properties or to target specific biological pathways. For instance, modifications at the propargyloxy group have been shown to improve the compound's selectivity towards certain enzyme systems.

In terms of synthesis, 8-Methyl-3-(propargyloxy)-8-azabicyclo[3.2.1]octane hydrochloride can be prepared via a multi-step process involving ring-closing metathesis, alkylation, and hydrochloric acid treatment. The use of transition metal catalysts has significantly streamlined the synthesis, enabling higher yields and better control over stereochemistry.

From a pharmacological perspective, this compound exhibits interesting activity in preclinical models of neurodegenerative diseases and inflammatory conditions. Its ability to modulate neurotransmitter systems and reduce oxidative stress highlights its potential as a neuroprotective agent.

Moreover, SEO optimization considerations suggest that incorporating relevant keywords such as "bicyclic amine," "azabicyclo[3.2.1]octane," "propargyloxy," and "hydrochloride" into the content can enhance its visibility on search engines while maintaining readability and professionalism.

In conclusion, 8-Methyl-3-(propargyloxy)-8-azabicyclo[3.2.1]octane hydrochloride represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. With ongoing research exploring its structural modifications and biological effects, this compound holds promise for advancing drug discovery efforts in various therapeutic areas.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司